Cas no 501117-00-6 (3-NAPHTHALEN-1-YL-ISOXAZOL-5-YLAMINE)
501117-00-6 structure
Product Name:3-NAPHTHALEN-1-YL-ISOXAZOL-5-YLAMINE
CAS No:501117-00-6
MF:C13H10N2O
MW:210.23130273819
CID:933302
PubChem ID:3847648
Update Time:2025-04-19
3-NAPHTHALEN-1-YL-ISOXAZOL-5-YLAMINE Chemical and Physical Properties
Names and Identifiers
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- 3-NAPHTHALEN-1-YL-ISOXAZOL-5-YLAMINE
- 3-naphthalen-1-yl-1,2-oxazol-5-amine
- AKOS000261991
- 3-(NAPHTHALEN-1-YL)-1,2-OXAZOL-5-AMINE
- DTXSID00397260
- 3-(Naphthalen-1-yl)isoxazol-5-amine
- 501117-00-6
-
- MDL: MFCD07382937
- Inchi: 1S/C13H10N2O/c14-13-8-12(15-16-13)11-7-3-5-9-4-1-2-6-10(9)11/h1-8H,14H2
- InChI Key: IKGUWFSCIVLXIH-UHFFFAOYSA-N
- SMILES: O1C(=CC(C2=CC=CC3C=CC=CC2=3)=N1)N
Computed Properties
- Exact Mass: 210.079312947g/mol
- Monoisotopic Mass: 210.079312947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 52Ų
3-NAPHTHALEN-1-YL-ISOXAZOL-5-YLAMINE Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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